Cas no 1325303-78-3 (Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate)

• Product Name: Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate
• CAS No: 1325303-78-3
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5198055
• Update Time: 2025-05-24

Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate
• Ethyl1-(cyano(p-tolyl)methyl)piperidine-4-carboxylate
• Ethyl 1-(cyano(p-tolyl)methyl)piperidine-4-carboxylate
• ethyl 1-[cyano-(4-methylphenyl)methyl]piperidine-4-carboxylate
• STL134949
• 1-(Cyano-p-tolyl-methyl)-piperidine-4-carboxylic acid ethyl ester
• Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate

• Inchi： 1S/C17H22N2O2/c1-3-21-17(20)15-8-10-19(11-9-15)16(12-18)14-6-4-13(2)5-7-14/h4-7,15-16H,3,8-11H2,1-2H3
• InChI Key： LNZJKROSHSONKU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(C#N)C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.8
• Topological Polar Surface Area: 53.3

Additional information on Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate

Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate: A Comprehensive Overview

Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate, identified by the CAS number 1325303-78-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered azacycloalkane, and features a cyano group attached to a methyl-substituted phenyl ring. The ethyl ester group at the 4-position of the piperidine ring further enhances its functional versatility. Recent studies have highlighted its role in drug discovery and advanced material synthesis, making it a subject of interest in contemporary chemical research.

The structure of Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate is characterized by its piperidine core, which serves as a scaffold for various functional groups. The cyano group (-C≡N) attached to the methylphenyl moiety introduces electron-withdrawing properties, influencing the compound's reactivity and stability. This feature makes it an attractive candidate for use in medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its potential as a building block for constructing bioisosteric replacements in drug design, where it has shown promise in modulating pharmacokinetic properties such as solubility and permeability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate through multi-component reactions and catalytic processes. These methods not only enhance yield but also minimize environmental impact, aligning with green chemistry principles. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times significantly while maintaining product purity.

In terms of applications, Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate has found utility in the development of novel pharmaceutical agents targeting various therapeutic areas. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, facilitating the construction of enantiomerically enriched compounds. Additionally, its role as an intermediate in the synthesis of complex natural product analogs has been documented in recent literature, underscoring its importance in natural product research.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate with high precision. These methods provide insights into its molecular structure and confirm its identity with confidence. Furthermore, computational modeling studies using software like Gaussian have revealed key insights into its electronic structure and reactivity patterns, aiding in the prediction of its behavior under various reaction conditions.

The integration of Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate into advanced materials science is another emerging area of research. Its unique combination of structural rigidity and functional groups makes it a candidate for use in polymer chemistry and nanotechnology applications. For example, researchers have explored its potential as a monomer for synthesizing stimuli-responsive polymers, which exhibit dynamic properties under external stimuli such as temperature or pH changes.

In conclusion, Ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate (CAS No. 1325303-78-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable tool in modern chemical research, particularly in drug discovery and materials science. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing both academic and industrial chemical innovation.